Cas no 2171190-78-4 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpropanamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpropanamidoacetic acid
• CAS No: 2171190-78-4
• MF: C₂₃H₂₆N₂O₅S
• MW: 442.527945041656
• CID: 6487105
• PubChem ID: 165878612
• Update Time: 2025-09-27

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpropanamidoacetic acid
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-[2-(methylsulfanyl)ethyl]propanamido]acetic acid
• 2171190-78-4
• EN300-1528116

• Inchi： 1S/C23H26N2O5S/c1-15(22(28)25(11-12-31-2)13-21(26)27)24-23(29)30-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,24,29)(H,26,27)/t15-/m1/s1
• InChI Key： ZSETZEWHOMDUPX-OAHLLOKOSA-N
• SMILES： S(C)CCN(CC(=O)O)C([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 442.15624311g/mol
• Monoisotopic Mass: 442.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 121Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpropanamidoacetic acid

Introduction to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpropanamidoacetic acid (CAS No. 2171190-78-4)

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpropanamidoacetic acid, identified by its CAS number 2171190-78-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorene moiety linked to an amino group via a methoxycarbonyl bridge, and an N-terminal amide functionality connected to a propionic acid derivative. The presence of a chiral center at the 2-position of the propyl chain (indicated by the (R) configuration) further enhances its structural complexity and potential for biological activity.

The fluorene component in this molecule is particularly noteworthy due to its stability and its ability to serve as a rigid scaffold in drug design. Fluorene derivatives are frequently employed in the development of pharmaceuticals and agrochemicals due to their favorable electronic properties and resistance to metabolic degradation. In this specific compound, the fluorene ring is substituted with a methoxycarbonyl group, which not only enhances solubility but also provides a site for further functionalization, enabling the attachment of pharmacophores that can interact with biological targets.

The N-terminal amide group in 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpropanamidoacetic acid plays a crucial role in modulating the compound's bioactivity. Amide linkages are well-documented for their ability to enhance binding affinity and selectivity when interacting with protein targets. The presence of a methylsulfanyl group at the N-terminal position further contributes to the compound's pharmacological profile by introducing hydrophobicity and potential interactions with sulfur-containing residues in biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with various biological targets. Studies suggest that the structural features of CAS No. 2171190-78-4 may make it a promising candidate for inhibiting enzymes involved in inflammatory pathways. The combination of the fluorene moiety, the amide functionality, and the chiral center provides multiple sites for interaction with enzymes such as kinases and proteases, which are key players in numerous disease pathways.

One particularly intriguing aspect of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. The rigid structure provided by the fluorene ring and the presence of multiple substituents that can engage in hydrogen bonding or hydrophobic interactions make this molecule an attractive scaffold for designing kinase inhibitors. Preliminary computational studies have indicated that derivatives of CAS No. 2171190-78-4 may exhibit high binding affinity for certain kinase domains, suggesting their potential as lead compounds for further optimization.

The (R)-configuration at the 2-position of the propyl chain is another critical feature that warrants detailed discussion. Chirality plays a pivotal role in determining the bioactivity of many pharmaceutical compounds, as enantiomers can exhibit vastly different biological effects despite having identical chemical structures. The (R) configuration in this molecule may confer specific interactions with biological targets, influencing both potency and selectivity. Researchers are actively exploring how subtle changes in chirality can modulate pharmacological properties, aiming to develop compounds with improved therapeutic profiles.

Furthermore, the methylsulfanyl group at the N-terminal position introduces an additional layer of complexity to this molecule. Sulfur-containing groups are known for their ability to participate in various types of chemical bonds, including hydrogen bonds and disulfide bridges, which can enhance binding interactions with biological targets. This feature makes CAS No. 2171190-78-4 a versatile scaffold for designing compounds that can interact with multiple binding sites on biological macromolecules, potentially leading to enhanced therapeutic efficacy.

In recent years, there has been growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) such as phosphorylation. The structural features of this compound suggest that it may have potential applications in modulating PTMs by interacting with enzymes responsible for these modifications or by competing with natural substrates for binding to these enzymes. For instance, kinases often phosphorylate proteins at specific serine, threonine, or tyrosine residues, leading to changes in protein function. By inhibiting these kinases or interfering with phosphorylation events, compounds like CAS No. 2171190-78-4 could potentially mitigate disease states associated with aberrant signaling.

The synthesis of CAS No. 2171190-78-4 presents several challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in assembling the various functional groups present in this compound. Additionally, computational tools have aids chemists in optimizing synthetic routes by predicting reaction outcomes and minimizing unwanted side products.

The potential applications of this compound extend beyond kinase inhibition. Its structural motifs suggest that it may also interact with other enzyme families involved in metabolic pathways or signal transduction cascades. For instance, proteases such as matrix metalloproteinases (MMPs) play roles in tissue degradation and remodeling processes; inhibition of these enzymes has therapeutic implications in conditions like osteoarthritis or cancer metastasis. By exploring derivatives of CAS No. 2171190-78-4, researchers aim to identify compounds that can selectively inhibit these proteases while minimizing off-target effects.

Ethical considerations are also paramount when developing new pharmaceuticals based on compounds like CAS No. 2171190-78-4. Ensuring that these molecules do not exhibit unintended toxic effects is crucial before they can be advanced into clinical trials or used therapeutically. Therefore, rigorous safety testing is conducted during both preclinical and clinical phases to assess their toxicity profiles comprehensively.

In conclusion,CAS No 2171190 -78 -4, corresponding to 2-(2R)-2 -({(9H-fluoren -9 -yl)methoxycarbonyl}amino)-N -2 -(methylsulfanyl)ethylpropanamidoacetic acid, represents an intriguing candidate for further pharmaceutical development due its complex structure featuring multiple functional groups capable interacting selectively with various biological targets . Its potential applications span from inhibiting kinases involved inflammatory pathways ,to modulating post-translational modifications . While challenges remain regarding synthesis ,toxicity assessments , ongoing research continues elucidate its full therapeutic promise . As our understanding deepens about molecular interactions within biological systems ,compounds like this one will undoubtedly play increasingly important roles advancing treatments numerous diseases .